Cas no 2411194-85-7 (1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide)

• Product Name: 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide
• CAS No: 2411194-85-7
• MF: C₁₅H₂₁ClN₂O₂S
• MW: 328.857441663742
• CID: 5360347
• Update Time: 2025-07-31

1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3774964762
• 1-(2-chloropropanamido)-N-[(thiophen-2-yl)methyl]cyclohexane-1-carboxamide
• 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide

• Inchi： 1S/C15H21ClN2O2S/c1-11(16)13(19)18-15(7-3-2-4-8-15)14(20)17-10-12-6-5-9-21-12/h5-6,9,11H,2-4,7-8,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： RGUICPLCRPWTCD-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1(C(NCC2=CC=CS2)=O)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.7
• Topological Polar Surface Area: 86.4

Additional information on 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide

Research Brief on 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide (CAS: 2411194-85-7)

The compound 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide (CAS: 2411194-85-7) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a cyclohexane carboxamide core with a thiophene methyl group and a chloropropanoyl amino side chain. This configuration is believed to contribute to its selective binding properties and pharmacological effects. Preliminary in vitro assays suggest that the compound exhibits promising activity against specific enzyme targets involved in inflammatory pathways, making it a candidate for further development in anti-inflammatory therapies.

The synthesis of 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide has been optimized in recent publications, with researchers reporting improved yields and purity through novel catalytic methods. These advancements are critical for scaling up production for preclinical studies. Additionally, computational modeling studies have provided insights into the compound's binding modes, aiding in the design of derivatives with enhanced potency and selectivity.

In vivo studies conducted on animal models have demonstrated the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. These findings are encouraging, though further optimization may be required to address issues such as plasma half-life and tissue distribution. Toxicology assessments have so far indicated a favorable safety profile at therapeutic doses, but comprehensive studies are needed to confirm these observations.

The potential applications of 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide extend beyond anti-inflammatory therapy. Emerging research suggests its utility in neurodegenerative diseases and certain types of cancer, where modulation of specific enzymatic activity could be beneficial. Collaborative efforts between academic and industrial researchers are underway to explore these avenues, with several patents filed recently covering its use in novel therapeutic contexts.

In conclusion, 1-(2-Chloropropanoylamino)-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide represents a promising scaffold for drug development. Its multifaceted biological activity, coupled with advances in synthetic methodologies, positions it as a compound of significant interest in the pharmaceutical industry. Future research should focus on elucidating its mechanism of action in greater detail and advancing it through the drug development pipeline.